4-(1,1-dioxothiazinan-2-yl)-N-(3-fluorophenyl)benzamide

• IUPAC Name: 4-(1,1-dioxothiazinan-2-yl)-N-(3-fluorophenyl)benzamide
• InChI: InChI=1S/C17H17FN2O3S/c18-14-4-3-5-15(12-14)19-17(21)13-6-8-16(9-7-13)20-10-1-2-11-24(20,22)23/h3-9,12H,1-2,10-11H2,(H,19,21)
• InChI Key: VIABREAQIACLMM-UHFFFAOYSA-N
• Canonical SMILES: C1CCS(=O)(=O)N(C1)C2=CC=C(C=C2)C(=O)NC3=CC(=CC=C3)F
• Molecular Formula: C17H17FN2O3S
• Molecular Weight: 348.4 g/mol

Description

4-(1,1-dioxothiazinan-2-yl)-N-(3-fluorophenyl)benzamide, also known as DTB, is a compound that has gained significant attention in the scientific community due to its potential applications in various fields. DTB is a synthetic compound that belongs to the class of thiazolidinediones, which are known for their anti-inflammatory and anti-diabetic properties.

Scientific Research Applications

Synthesis and Characterization

• The development of benzothiazole derivatives, such as those synthesized from cyanuric chloride, has been a focal point in research due to their broad-spectrum antimicrobial activity against bacterial and fungal strains. These compounds exhibit promising photophysical and thermal properties, indicating their potential in various scientific applications (Padalkar et al., 2014).

Biological Applications

• Certain benzothiazole derivatives have been identified for their antimicrobial properties, showcasing effectiveness against strains like Escherichia coli and Staphylococcus aureus. These findings suggest the potential of benzothiazole derivatives in the development of new antimicrobial agents (Stepanova et al., 2020).

• The exploration of benzothiazole-based compounds for antitumor activities has also been significant. Studies on fluorinated 2-(4-aminophenyl)benzothiazoles revealed potent cytotoxicity in vitro, indicating their potential as antitumor agents. These compounds exhibit selective toxicity against certain cancer cell lines, which is pivotal for the development of targeted cancer therapies (Hutchinson et al., 2001).

Photophysical Properties

• Benzoxazole and benzothiazole analogues have been applied in the development of fluorescent probes for sensing pH and metal cations. These compounds are sensitive to pH changes and show selectivity in metal cation sensing, attributed to the high acidity of the fluorophenol moiety. This application is crucial in the development of chemical sensors and diagnostic tools (Tanaka et al., 2001).